2-(3-Methyl-4-nitrophenoxy)propanohydrazide
Description
2-(3-Methyl-4-nitrophenoxy)propanohydrazide (2-MNP) is an organic compound with a wide range of applications. It is a versatile compound that is used in numerous scientific research applications. It is used as a reagent for the synthesis of various compounds, and its mechanism of action has been studied extensively. In addition, its biochemical and physiological effects have been studied in detail, and its advantages and limitations for lab experiments have been identified.
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. It’s used for the identification and quantification of proteins and their modifications, understanding the interactions within a proteome, and the analysis of protein folding .
Material Science
In material science, 2-(3-Methyl-4-nitrophenoxy)propanohydrazide can be applied in the development of new materials with specific properties. It could be used to modify surface properties or to create novel polymer composites with enhanced characteristics .
Chemical Synthesis
This compound serves as a building block in chemical synthesis. It can be used to synthesize a variety of complex molecules, which may have potential applications in developing new pharmaceuticals or organic materials .
Chromatography
Chromatography, a technique for separating mixtures, might employ 2-(3-Methyl-4-nitrophenoxy)propanohydrazide as a standard or reference compound to help identify and quantify other substances within a sample .
Analytical Chemistry
In analytical chemistry, it can be used as a reagent or a precursor for developing analytical methods. This could involve the detection and measurement of specific ions or molecules in complex mixtures .
Life Science Research
2-(3-Methyl-4-nitrophenoxy)propanohydrazide: may be used in life science research to study cell biology, biochemistry, and molecular genetics. It could be involved in assays to understand cellular processes or to identify potential drug targets .
Drug Discovery
This compound could be part of the drug discovery process, particularly in the early stages where researchers screen for active compounds that may lead to the development of new medications .
Environmental Science
Lastly, in environmental science, 2-(3-Methyl-4-nitrophenoxy)propanohydrazide might be used in the analysis of environmental pollutants. It could serve as a reference compound in the study of degradation products or in the development of remediation techniques .
properties
IUPAC Name |
2-(3-methyl-4-nitrophenoxy)propanehydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O4/c1-6-5-8(3-4-9(6)13(15)16)17-7(2)10(14)12-11/h3-5,7H,11H2,1-2H3,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZVGSGUFQRLLLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC(C)C(=O)NN)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10395712 |
Source
|
| Record name | 2-(3-methyl-4-nitrophenoxy)propanohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Methyl-4-nitrophenoxy)propanohydrazide | |
CAS RN |
588681-42-9 |
Source
|
| Record name | 2-(3-methyl-4-nitrophenoxy)propanohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10395712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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